Cas no 474297-00-2 (<br>N-(3,5-Dimethylphenyl)-2-((4-oxo-3-(p-tolyl)-3,4-dihydroquinazolin-2-yl)thi o)acetamide)

• Product Name: <br>N-(3,5-Dimethylphenyl)-2-((4-oxo-3-(p-tolyl)-3,4-dihydroquinazolin-2-yl)thi o)acetamide
• CAS No: 474297-00-2
• MF: C₂₅H₂₃N₃O₂S
• MW: 429.534024477005
• CID: 3053157
• PubChem ID: 1051765
• Update Time: 2025-04-21

<br>N-(3,5-Dimethylphenyl)-2-((4-oxo-3-(p-tolyl)-3,4-dihydroquinazolin-2-yl)thi o)acetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(3,5-Dimethylphenyl)-2-((4-oxo-3-(p-tolyl)-3,4-dihydroquinazolin-2-yl)thi o)acetamide
• 657-632-0
• 474297-00-2
• AKOS005480738
• N-(3,5-DI-ME-PH)-2-((3-(4-ME-PH)-4-OXO-3,4-DIHYDRO-2-QUINAZOLINYL)THIO)ACETAMIDE
• N-(3,5-dimethylphenyl)-2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide
• N-(3,5-Dimethylphenyl)-2-((4-oxo-3-(p-tolyl)-3,4-dihydroquinazolin-2-yl)thio)acetamide
• STK554425
• Oprea1_012133
• Salor-int l467227-1ea

• Inchi： 1S/C25H23N3O2S/c1-16-8-10-20(11-9-16)28-24(30)21-6-4-5-7-22(21)27-25(28)31-15-23(29)26-19-13-17(2)12-18(3)14-19/h4-14H,15H2,1-3H3,(H,26,29)
• InChI Key： KUUIHGDWEVSDNF-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C)C=C(C)C=1)=O)C1=NC2C=CC=CC=2C(N1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 429.15109816Da
• Monoisotopic Mass: 429.15109816Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 87.1Ų